Cas no 87998-18-3 (3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-)

• Product Name: 3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-
• CAS No: 87998-18-3
• MF: C₁₂H₃₃N₇
• MW: 275.437321424484
• CID: 648985
• PubChem ID: 14981961
• Update Time: 2025-04-19

3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-
• N'-[2-[2-[2-[bis(2-aminoethyl)amino]ethylamino]ethylamino]ethyl]ethane-1,2-diamine
• 3-(2-AMINOETHYL)-3,6,9,12-TETRAAZATETRADECANE-1,14-DIAMINE
• DTXSID50566469
• 87998-18-3

• Inchi： 1S/C12H33N7/c13-1-4-16-5-6-17-7-8-18-9-12-19(10-2-14)11-3-15/h16-18H,1-15H2
• InChI Key： BGNAJPKLESBOPL-UHFFFAOYSA-N
• SMILES： N(CCN)(CCN)CCNCCNCCNCCN

Computed Properties

• Exact Mass: 275.27974408g/mol
• Monoisotopic Mass: 275.27974408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 117Ų